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Introduction
7-Chloro-1H-indole-4-carbaldehyde is a halogenated indole derivative that has garnered

interest within the scientific community, particularly in the fields of medicinal chemistry and drug

discovery. The indole scaffold is a privileged structure in pharmacology, forming the core of

numerous natural and synthetic bioactive compounds.[1][2] The introduction of a chlorine atom

and a carbaldehyde (formyl) group at specific positions on the indole ring significantly

influences the molecule's electronic properties and reactivity, making it a versatile building

block for the synthesis of more complex molecules with potential therapeutic applications.[3]

This technical guide provides a comprehensive overview of 7-Chloro-1H-indole-4-
carbaldehyde, including its chemical and physical properties, synthesis, reactivity, and

applications, with a focus on its role as a key intermediate in the development of novel

therapeutic agents.

Core Properties and Identification
The unique identification of a chemical compound is crucial for research and regulatory

purposes. The Chemical Abstracts Service (CAS) has assigned the number 1167055-37-9 to 7-
Chloro-1H-indole-4-carbaldehyde.[4][5][6]
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Physicochemical Properties
A summary of the key physicochemical properties of 7-Chloro-1H-indole-4-carbaldehyde is

presented in the table below. These properties are essential for designing synthetic routes,

developing analytical methods, and understanding the compound's behavior in various

experimental settings.

Property Value Source

CAS Number 1167055-37-9 [4][5][6]

Molecular Formula C₉H₆ClNO [4]

Molecular Weight 179.6 g/mol [4]

IUPAC Name
7-chloro-1H-indole-4-

carbaldehyde

Canonical SMILES
C1=CC(=C2C(=C1C=O)C=CN

2)Cl
[4]

InChI Key
IREPJTYUCHCYLI-

UHFFFAOYSA-N
[4]

Synthesis and Reactivity
The synthesis of substituted indoles, including 7-Chloro-1H-indole-4-carbaldehyde, often

involves multi-step processes. While specific, detailed synthetic procedures for this exact

molecule are not extensively published in readily available literature, general methods for the

formylation of indoles can be adapted. A common approach is the Vilsmeier-Haack reaction,

which introduces a formyl group onto an electron-rich aromatic ring like indole.

The general workflow for a potential synthesis could involve the initial synthesis of the 7-

chloroindole scaffold followed by a regioselective formylation at the C4 position. The choice of

reagents and reaction conditions is critical to control the regioselectivity of the formylation, as

indole can be formylated at different positions.

Caption: A potential synthetic workflow for 7-Chloro-1H-indole-4-carbaldehyde.
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The reactivity of 7-Chloro-1H-indole-4-carbaldehyde is primarily dictated by the aldehyde

functional group and the indole nucleus. The aldehyde group can undergo a variety of chemical

transformations, including:

Oxidation to a carboxylic acid.

Reduction to an alcohol.

Reductive amination to form various amine derivatives.

Wittig reaction and related olefination reactions to form alkenes.

Condensation reactions with active methylene compounds.

These reactions make it a valuable intermediate for introducing diverse functionalities and

building molecular complexity.[2]

Applications in Drug Discovery and Medicinal
Chemistry
The indole nucleus is a cornerstone in medicinal chemistry, with numerous indole-containing

drugs on the market.[1] The specific substitution pattern of 7-Chloro-1H-indole-4-
carbaldehyde makes it an attractive starting point for the synthesis of novel drug candidates.

The chlorine atom can influence the compound's lipophilicity, metabolic stability, and binding

interactions with biological targets.[3] The aldehyde group serves as a chemical handle for

further elaboration of the molecule to explore structure-activity relationships (SAR).

While specific therapeutic applications of direct derivatives of 7-Chloro-1H-indole-4-
carbaldehyde are not yet widely reported, its structural motifs are found in compounds

investigated for various therapeutic areas. For instance, indole-4-carboxamide derivatives have

been explored as potent inhibitors of poly(ADP-ribose) polymerase-1 (PARP-1), a key enzyme

in DNA repair and a target for cancer therapy.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1523613?utm_src=pdf-body
https://www.researchgate.net/publication/387863887_New_Insights_into_the_Modifications_and_Bioactivities_of_Indole-3-Carboxaldehyde_and_its_Derivatives_as_a_Potential_Scaffold_for_Drug_Design_A_Mini-Review
https://www.mdpi.com/1420-3049/29/19/4770
https://www.benchchem.com/product/b1523613?utm_src=pdf-body
https://www.benchchem.com/product/b1523613?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://www.benchchem.com/product/b1523613?utm_src=pdf-body
https://www.benchchem.com/product/b1523613?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra12591c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Therapeutic Intervention
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Caption: A simplified diagram showing the mechanism of PARP-1 inhibition, a potential

application for derivatives of 7-Chloro-1H-indole-4-carbaldehyde.

Analytical Characterization
The structural elucidation and purity assessment of 7-Chloro-1H-indole-4-carbaldehyde and

its derivatives are typically achieved using a combination of spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are essential for

confirming the molecular structure by providing information about the chemical environment

of the hydrogen and carbon atoms.[8]

Mass Spectrometry (MS): Provides information about the molecular weight and

fragmentation pattern of the molecule, confirming its elemental composition.

Infrared (IR) Spectroscopy: Helps to identify the presence of key functional groups, such as

the N-H stretch of the indole and the C=O stretch of the aldehyde.

While a comprehensive set of spectral data for this specific compound is not readily available in

public databases, related indole-4-carbaldehydes and 7-chloroindoles have been

characterized, providing a reference for expected spectral features.[9][10]

Safety and Handling
As with any chemical compound used in a laboratory setting, proper safety precautions must

be observed when handling 7-Chloro-1H-indole-4-carbaldehyde. Although a specific, detailed
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safety data sheet (SDS) for this compound is not widely available, information can be

extrapolated from similar chlorinated indole compounds.

General Safety Recommendations:

Work in a well-ventilated area, preferably a fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

Store in a tightly sealed container in a cool, dry place, away from incompatible materials

such as strong oxidizing agents.

It is imperative to consult a comprehensive and up-to-date Safety Data Sheet (SDS) from the

supplier before handling this compound.

Conclusion
7-Chloro-1H-indole-4-carbaldehyde is a valuable and versatile chemical intermediate with

significant potential in the synthesis of novel bioactive molecules. Its unique substitution pattern

provides a strategic starting point for the exploration of new chemical space in drug discovery.

A thorough understanding of its properties, synthesis, and reactivity is essential for researchers

and scientists aiming to leverage this compound in their research and development endeavors.

As the field of medicinal chemistry continues to evolve, the importance of such well-defined

building blocks in the rational design of new therapeutics is undeniable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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